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Compound of Interest

Compound Name: (Rac)-CPI-098

cat. No.: B514917

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a technical overview of the compound (Rac)-CPI-098, summarizing its
known properties and antimicrobial activities based on available scientific literature and
supplier information.

Core Molecular Data

(Rac)-CPI-098 is a heterocyclic organic compound with the following key identifiers:

Property Value

Molecular Weight 176.22 g/mol [1][2]
Chemical Formula C10H12N20[1][2]
CAS Number 3967-01-9[1][2]

Antimicrobial Profile

(Rac)-CPI-098 has demonstrated both antibacterial and antifungal properties. The primary
source describing its synthesis and antimicrobial evaluation is a 2020 publication by Akila A, et
al., in the Asian Journal of Chemistry.[2] While the full text of this primary study is not widely
available, information from chemical suppliers indicates a range of activity against various
microbial species.

Reported Antibacterial and Antifungal Activity:
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» Antibacterial Activity: The compound has shown general antibacterial activity.[1][2]

» Antifungal Activity: (Rac)-CPI-098 has been reported to exhibit superior antifungal activity
against Monascus ruber, better activity against Aspergillus fumigatus, good activity against
Aspergillus niger and Aspergillus parasiticus, and moderate activity against Candida
albicans.[1][2]

Due to the limited availability of public research, detailed quantitative data, such as Minimum
Inhibitory Concentration (MIC) values from comprehensive panels of microorganisms, are not
available at this time.

Experimental Protocols

Detailed experimental protocols for the synthesis, characterization, and antimicrobial evaluation
of (Rac)-CPI-098 are expected to be contained within the primary literature (Akila A, et al.,
Asian Journal of Chemistry, 2020, 32(5):1007-1014). However, this publication is not accessible
through standard public search domains, precluding a detailed summary of the methodologies
used.

General protocols for antimicrobial susceptibility testing, such as broth microdilution or disk
diffusion assays, are standard in the field and would likely form the basis of the reported
activity. Similarly, the synthesis of related N-acyltetrahydrobenzodiazepin-2-ones would follow
established organic chemistry principles.

Signaling Pathways and Mechanism of Action

Currently, there is no publicly available information detailing the mechanism of action or any
associated signaling pathways for (Rac)-CPI-098's antimicrobial effects. The name "(Rac)-"
typically refers to a racemic mixture, and there is no evidence to suggest a direct relationship
with the Rac family of GTPase signaling proteins. Further research would be required to
elucidate the specific molecular targets and pathways affected by this compound.

Logical Workflow for Compound Analysis

The following diagram illustrates a general workflow for the synthesis and evaluation of a novel
antimicrobial compound like (Rac)-CPI-098.
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General workflow for antimicrobial compound development.
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In conclusion, (Rac)-CPI-098 is a compound with documented antimicrobial activity. However,
a comprehensive understanding of its properties, including detailed experimental protocols,
extensive guantitative data, and its mechanism of action, is hampered by the limited availability
of primary research in the public domain. Further investigation and access to the core literature
are necessary to build a more complete technical profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b514917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

